Cas no 108413-67-8 (5-(4-Tert-butylphenyl)-1,3,4-thiadiazole-2-thiol)

• Product Name: 5-(4-Tert-butylphenyl)-1,3,4-thiadiazole-2-thiol
• CAS No: 108413-67-8
• MF: C₁₂H₁₄N₂S₂
• MW: 250.382959842682
• CID: 2194532
• PubChem ID: 37859207
• Update Time: 2025-05-27

5-(4-Tert-butylphenyl)-1,3,4-thiadiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(4-Tert-butylphenyl)-1,3,4-thiadiazole-2-thiol
• 108413-67-8
• D81133
• AKOS037648513
• C12H14N2S2
• CS-0162931
• BS-14353
• 5-(4-tert-butylphenyl)-3H-1,3,4-thiadiazole-2-thione
• DB-368066
• 5-(4-(tert-Butyl)phenyl)-1,3,4-thiadiazole-2(3H)-thione

• Inchi： 1S/C12H14N2S2/c1-12(2,3)9-6-4-8(5-7-9)10-13-14-11(15)16-10/h4-7H,1-3H3,(H,14,15)
• InChI Key： FHZMAQUDYCDFIS-UHFFFAOYSA-N
• SMILES： S1C(NN=C1C1C=CC(=CC=1)C(C)(C)C)=S

Computed Properties

• Exact Mass: 250.05984080g/mol
• Monoisotopic Mass: 250.05984080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 81.8Ų

Additional information on 5-(4-Tert-butylphenyl)-1,3,4-thiadiazole-2-thiol

5-(4-Tert-Butylphenyl)-1,3,4-Thiadiazole-2-Thiol (CAS No. 108413-67-8): A Comprehensive Overview

5-(4-Tert-butylphenyl)-1,3,4-thiadiazole-2-thiol (CAS No. 108413-67-8) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of thiadiazoles, which are known for their diverse biological activities and potential applications in drug development. The presence of the tert-butyl group and the thiadiazole ring system imparts specific chemical and physical properties that make it an attractive candidate for various research and industrial purposes.

The chemical structure of 5-(4-Tert-butylphenyl)-1,3,4-thiadiazole-2-thiol consists of a thiadiazole ring fused with a phenyl group substituted by a tert-butyl moiety at the para position. The thiol (-SH) group attached to the thiadiazole ring is a key functional group that contributes to its reactivity and biological activity. This compound can be synthesized through various methods, including the reaction of 2-amino-5-(4-tert-butylphenyl)-1,3,4-thiadiazole with Lawesson's reagent or through the condensation of 2-amino-5-(4-tert-butylphenyl)-1,3,4-thiadiazole with carbon disulfide.

Recent studies have highlighted the potential of 5-(4-Tert-butylphenyl)-1,3,4-thiadiazole-2-thiol in various biological and medicinal applications. One notable area of research is its antimicrobial activity. Studies have shown that this compound exhibits significant antibacterial and antifungal properties against a range of pathogens, including Gram-positive and Gram-negative bacteria as well as fungi. The mechanism of action is believed to involve the disruption of microbial cell membranes due to the presence of the thiol group, which can form disulfide bonds with cellular proteins.

In addition to its antimicrobial properties, 5-(4-Tert-butylphenyl)-1,3,4-thiadiazole-2-thiol has been investigated for its potential as an anticancer agent. Research has demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a crucial role in cancer progression. The ability to target NF-κB makes this compound a promising candidate for further development as an anticancer therapeutic.

The antioxidant properties of 5-(4-Tert-butylphenyl)-1,3,4-thiadiazole-2-thiol have also been explored. Thiols are known for their ability to scavenge reactive oxygen species (ROS), which are implicated in various diseases such as neurodegenerative disorders and cardiovascular diseases. Studies have shown that this compound can effectively reduce oxidative stress by neutralizing ROS and protecting cellular components from oxidative damage. This property makes it a potential candidate for use in preventive medicine and as an adjunct therapy in treating oxidative stress-related conditions.

Beyond its biological applications, 5-(4-Tert-butylphenyl)-1,3,4-thiadiazole-2-thiol has also found use in materials science. The thiadiazole ring system imparts unique electronic properties that make it suitable for applications in organic electronics and photovoltaic devices. Research has shown that this compound can be used as a building block for constructing conjugated polymers with high charge carrier mobility and excellent photovoltaic performance. These materials have potential applications in organic solar cells and other optoelectronic devices.

The synthesis and characterization of 5-(4-Tert-butylphenyl)-1,3,4-thiadiazole-2-thiol have been extensively studied using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into the molecular structure and purity of the compound, which are essential for ensuring its quality and consistency in both research and industrial settings.

In conclusion, 5-(4-Tert-butylphenyl)-1,3,4-thiadiazole-2-thiol (CAS No. 108413-67-8) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, materials science, and other fields. Its unique chemical structure and functional groups confer specific properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new aspects of its biological activity and material properties, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.